![molecular formula C12H17NO4 B8414030 1-(1,4-Dioxaspiro[4.5]decan-8-yl)pyrrolidine-2,5-dione](/img/structure/B8414030.png)
1-(1,4-Dioxaspiro[4.5]decan-8-yl)pyrrolidine-2,5-dione
Cat. No. B8414030
M. Wt: 239.27 g/mol
InChI Key: YYZYIGUDULHECK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][C:20]#[N:21].[ClH:18].[O:1]1[CH2:3][CH2:2][O:4][C:5]12[CH2:6][CH2:7][CH:8]([N:11]1[C:12](=[O:17])[CH2:13][CH2:14][C:15]1=[O:16])[CH2:9][CH2:10]2>>[O:4]=[C:5]1[CH2:6][CH2:7][CH:8]([N:11]2[C:12](=[O:17])[CH2:13][CH2:14][C:15]2=[O:16])[CH2:9][CH2:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1C1CCC2(CC1)OCCO2
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C1CCC(N2C(=O)CCC2=O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
